N-(2-(furan-2-yl)-2-hydroxypropyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H15NO3S/c1-13(16,11-5-2-6-17-11)9-14-12(15)8-10-4-3-7-18-10/h2-7,16H,8-9H2,1H3,(H,14,15)
• InChI Key: XJHAQOOVGBLTOD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)CC1=CC=CS1)(C2=CC=CO2)O
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxypropyl)-2-(thiophen-2-yl)acetamide, also known as FTHA, is a compound that has gained attention in scientific research due to its potential applications in various fields. FTHA is a small molecule that has been synthesized through a simple and efficient method, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Chemical Properties

A study by Raju et al. (2022) discusses the efficient synthesis of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives through a one-pot three-component synthesis. This method highlights the compound's straightforward synthesis protocol, environmental friendliness, and the potential for further chemical modifications under mild reaction conditions Raju et al., 2022.

Reaction Mechanisms and Derivatives

Gutnov et al. (2019) explore the Betti reaction involving 2-naphthol, furfural, and acetamide, leading to the production of N-[furan-2-yl(2-hydroxynaphthalen-1-yl)methyl]acetamide along with a novel derivative through a secondary carbo-Piancatelli rearrangement. This study not only provides insights into the compound's synthesis but also its potential as a precursor for more complex organic molecules Gutnov et al., 2019.

Electrochemical Applications

Research by Mo et al. (2015) on the electrochemical polymerization of 2-(thiophen-2-yl)furan and its enhanced capacitance properties introduces a novel perspective on the application of furan and thiophene derivatives. This study indicates the compound's relevance in developing materials for supercapacitor applications, suggesting its potential in energy storage technologies Mo et al., 2015.

Material Science and Polymers

The synthesis and characterization of novel polymers with thiophenylanilino and furanylanilino backbones reported by Baldwin et al. (2008) demonstrate the compound's utility in creating electroactive films for electronic applications. These findings underscore the versatility of furan and thiophene derivatives in material science, offering avenues for the development of new polymeric materials Baldwin et al., 2008.